474-40-8

Citrastadienol

In Stock

• CAS RN:
• 474-40-8

• Formula:
• C30H50O

• InChI:
• InChI=1S/C30H50O/c1-8-22(19(2)3)10-9-20(4)24-13-14-26-23-11-12-25-21(5)28(31)16-18-30(25,7)27(23)15-17-29(24,26)6/h8,11,19-21,24-28,31H,9-10,12-18H2,1-7H3/b22-8-/t20-,21+,24-,25+,26+,27+,28+,29-,30+/m1/s1

• InChIKey:
• LPZCCMIISIBREI-JXMPMKKESA-N

• (Z)-24-ethylidenelophenol is a 3beta-hydroxy steroid and a Delta(7)-sterol. It derives from a hydride of a stigmastane.

N'-9H-fluoren-9-ylidene-2-methyl-3-furohydrazide

In Stock

• CAS RN:
• 5474-40-8

• Formula:
• C19H14N2O2

• InChI:
• InChI=1S/C19H14N2O2/c1-12-13(10-11-23-12)19(22)21-20-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-11H,1H3,(H,21,22)

• InChIKey:
• SGXRAKJYJXWQAH-UHFFFAOYSA-N

• N'-9H-fluoren-9-ylidene-2-methyl-3-furohydrazide is a useful research compound. Its molecular formula is C19H14N2O2 and its molecular weight is 302.3 g/mol. The purity is usually 95%.

9,11,13,15-cis,trans,trans,cis-Octadecatetraenoic acid methyl ester

In Stock

• CAS RN:
• 26474-40-8

• Formula:
• C19H30O2

• InChI:
• InChI=1S/C19H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h4-11H,3,12-18H2,1-2H3/b5-4+,7-6+,9-8-,11-10-

• InChIKey:
• JOSZZTLGHRSLOI-CXSCBKOLSA-N

• cis-Parinaric acid is a naturally occurring polyunsaturated fatty acid containing an unusual conjugated (Z,E,E,Z) tetraene. This chromophore provides natural fluorescence at 432 nm with an excitation wavelength at 320 nm. cis-Parinaric acid occurs naturally in the seeds of the Makita tree, a tropical rainforest tree indigenous to Fiji. Makita seeds are inedible, and this toxicity may be due at least in part to the unstable conjugated fatty acids, including cis-parinaric acid, contained within the seed. cis-Parinaric acid has been used for the measurement of phospholipase activity, lipase activity, and as an indicator of lipid peroxidation. cis-Parinaric acid methyl ester is a neutral, more lipophilic form of the free acid.